Kijanimicin: A Technical Guide to its Discovery, Origin, and Biosynthesis
Kijanimicin: A Technical Guide to its Discovery, Origin, and Biosynthesis
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the discovery, origin, and biosynthesis of Kijanimicin, a potent spirotetronate antibiotic. The information is compiled from seminal research articles and patent literature, offering a detailed resource for professionals in the fields of natural product chemistry, microbiology, and drug development.
Discovery and Origin
Kijanimicin was first identified as the major component of a novel antibiotic complex produced by a previously unknown actinomycete.[1] The discovery was the result of a screening program for new antimicrobial agents.
The Producing Microorganism: Actinomadura kijaniata
The microorganism responsible for producing Kijanimicin was isolated from a soil sample collected in Kenya, Africa.[2] It was identified as a new species and named Actinomadura kijaniata, with the strain designation SCC 1256.[2] A culture of this strain is deposited in several culture collections, including the American Type Culture Collection (ATCC) as ATCC 31588 and the Agricultural Research Service Culture Collection (NRRL) as NRRL 12069.[2]
A. kijaniata is a Gram-positive, aerobic, and mesophilic bacterium.[3] It is characterized by the formation of an aerial mycelium and the production of antibiotic compounds.[3] Morphologically, when grown on yeast-extract dextrose agar, it forms abundant, curled aerial mycelia that fragment into long chains of elliptical spores.[2] The vegetative mycelia are extensively branched.[2] A key chemotaxonomic feature is the presence of meso-diaminopimelic acid (meso-DAP) in the cell wall and the sugar madurose (B1425607) in whole-cell hydrolysates.[2][4]
Physicochemical and Biological Properties of Kijanimicin
Kijanimicin is a large, structurally unique acid enol antibiotic belonging to the spirotetronate class.[1][5] Its complex structure includes a pentacyclic core, a branched-chain tetrasaccharide moiety, and a novel nitrosugar.[5]
Quantitative Data
The key physicochemical properties and in vitro biological activities of Kijanimicin are summarized in the tables below.
| Property | Value | Reference |
| Molecular Formula | C67H100N2O24 | [5] |
| Molecular Weight | 1317.5 g/mol | [5] |
| Appearance | Solid | |
| Solubility | Soluble in DMF, DMSO, Ethanol, Methanol |
Table 1: Physicochemical Properties of Kijanimicin
| Organism | MIC (µg/mL) | Reference |
| Propionibacterium acnes | 0.86 | |
| Bacillus subtilis | < 0.13 | |
| Enterobacter sp. | 64 | |
| Trichophyton sp. | 17.5 | |
| Microsporum sp. | 17.5 |
Table 2: Minimum Inhibitory Concentrations (MICs) of Kijanimicin
In addition to its antibacterial and antifungal properties, Kijanimicin has demonstrated significant in vivo activity against the malaria parasite Plasmodium berghei in mice at a dose of 250 mg/kg. It also exhibits antitumor activity.[1]
Experimental Protocols
The following sections outline the general methodologies used in the fermentation, isolation, purification, and characterization of Kijanimicin, as described in the available literature. It is important to note that highly detailed, step-by-step protocols with specific reagent concentrations and instrument parameters are not fully available in the public domain and may be proprietary.
Fermentation of Actinomadura kijaniata
Kijanimicin is produced by submerged aerobic fermentation of A. kijaniata. The process typically involves the development of a vegetative inoculum through one or more seed stages before transfer to a production-scale fermenter.
Inoculum Development:
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Medium: A suitable medium for inoculum preparation includes assimilable sources of carbon and nitrogen.[6] Specific media mentioned for the cultivation of A. kijaniata include ISP 2, ISP 3, ISP 4, and others.[3][7]
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Conditions: The culture is grown under aerobic conditions with agitation.
Production Fermentation:
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Medium: The production medium is an aqueous nutrient medium containing assimilable sources of carbon, nitrogen, and inorganic salts.[6]
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Conditions: The fermentation is carried out under controlled aerobic conditions until substantial antibacterial activity is detected in the broth.[6]
Isolation and Purification
The recovery of Kijanimicin from the fermentation broth involves a multi-step process.
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Extraction: The antibiotic complex is first separated from the fermentation broth using a solvent extraction procedure.[1][8]
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Chromatography: The crude extract, containing Kijanimicin and three minor components, is then subjected to chromatographic separation.[1][8] This can be achieved through:
Structure Elucidation
The complex structure of Kijanimicin was determined through a combination of chemical degradation, spectroscopic studies, and X-ray crystallography.[5]
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Chemical Degradation: This was used to break down the molecule into its constituent sugar components for individual analysis.
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Spectroscopic Analysis:
-
X-ray Crystallography: Single-crystal X-ray diffraction analysis provided the definitive three-dimensional structure and absolute stereochemistry of Kijanimicin.[5]
Biosynthesis of Kijanimicin
The genetic basis for Kijanimicin production in A. kijaniata has been elucidated through the cloning and sequencing of a 107.6 kb segment of its chromosome that contains the Kijanimicin biosynthetic gene cluster (BGC).
The biosynthesis of the Kijanimicin aglycone, kijanolide, is initiated by a modular Type-I polyketide synthase (PKS).[4] The formation of the characteristic spirotetronate moiety involves a conserved set of enzymes that catalyze the formation, attachment, and intramolecular cyclization of a three-carbon unit derived from glycerate.
The BGC also contains the genes responsible for the synthesis of the two deoxysugar moieties:
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TDP-L-digitoxose: The complete enzymatic pathway for its formation has been characterized.
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D-kijanose: The genes for the biosynthesis of this unusual nitrosugar, including a flavoenzyme predicted to catalyze the formation of the nitro group, have been identified within the cluster.
Information regarding the regulatory genes and signaling pathways that control the expression of the Kijanimicin BGC is not currently available in the literature.
Visualizations
Experimental Workflow
Caption: Overall workflow for the discovery and characterization of Kijanimicin.
Biosynthetic Pathway Overview
Caption: Simplified overview of the Kijanimicin biosynthetic pathway.
References
- 1. Kijanimicin (Sch 25663), a novel antibiotic produced by Actinomadura kijaniata SCC 1256. Fermentation, isolation, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. US4375542A - Kijanimicin antibiotics and derivatives thereof - Google Patents [patents.google.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. KIJANIMICIN (Sch 25663), A NOVEL ANTIBIOTIC PRODUCED BY ACTINOMAD URA KIJANIATA SCC 1256 | Semantic Scholar [semanticscholar.org]
- 5. Kijanimicin. Part 3. Structure and absolute stereochemistry of kijanimicin - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 6. EP0033840A2 - Kijanimicin, pharmaceutical compositions containing it and processes for preparing kijanimicin and the compositions - Google Patents [patents.google.com]
- 7. researchgate.net [researchgate.net]
- 8. US4375542A - Kijanimicin antibiotics and derivatives thereof - Google Patents [patents.google.com]
